Piperazine

• CAS No.: 110-85-0
• Product Name: Piperazine
• Molecular Formula: C4H10N2
• Molecular Weight: 86.14 g/mol
• IUPAC Name: piperazine
• Standard InChI: InChI=1S/C4H10N2/c1-2-6-4-3-5-1/h5-6H,1-4H2
• Standard InChIKey: GLUUGHFHXGJENI-UHFFFAOYSA-N
• SMILES: C1CNCCN1
• Canonical SMILES: C1CNCCN1
• Appearance: Solid powder
• Boiling Point: 295 °F at 760 mm Hg (NTP, 1992); 146 °C; 146.0 °C
• Colorform: Plates or leaflets from ethanol; WHITE TO SLIGHTLY OFF-WHITE LUMPS OR FLAKES; Colorless, transparent, needle-like crystals
• Density: 1.1 at 68 °F (NTP, 1992); 1.1 g/cu cm; 1.1 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1
• Flash Point: 190 °F (NTP, 1992); 107 °C (Cleveland Open Cup); 65 °C
• Melting Point: 223 °F (NTP, 1992); 106 °C; 106°C
• Physical Description: Needle-like white or colorless crystals. Shipped as a solid or suspended in a liquid medium. Very corrosive to skin, eyes and mucous membranes. Solid turns dark when exposed to light. Flash point 190°F. Used as a corrosion inhibitor and as an insecticide.; DryPowder; Liquid; OtherSolid, Liquid; Solid; HYGROSCOPIC COLOURLESS CRYSTALS OR WHITE FLAKES WITH PUNGENT ODOUR.; Colourless to yellow solid; Salty taste
• Description: Piperazine is a cyclic organic compound possessing two nitrogen atoms in opposite positions within a 6-member heterocyclic ring that serves as a backbone for piperazine derivatives and acts as a gamma-amino-butyric acid (GABA) receptor agonist in nematodes, with potential anti-helminthic activity. Upon administration, piperazine binds to the GABA inhibitory receptors in susceptible nematodes, thereby inducing chloride channel opening and hyperpolarization. This results in paralysis of the worm musculature and allows normal peristalsis to dislodge the worm from the intestinal lumen, which causes the worm to be expelled from the body. Unlike vertebrates where GABA is restricted to the central nervous system (CNS), the GABA receptors in helminths are also expressed in the peripheral nervous system.; Piperazine, also known as diethylenediamine or vermizine, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. Piperazine is a drug which is used as alternative treatment for ascariasis caused by ascaris lumbricoides (roundworm) and enterobiasis (oxyuriasis) caused by enterobius vermicularis (pinworm). it is also used to treat partial intestinal obstruction by the common roundworm, a condition primarily occurring in children. Piperazine is soluble (in water) and a very strong basic compound (based on its pKa). Piperazine has been detected in multiple biofluids, such as urine and blood. Piperazine has an ammoniacal taste.; Piperazine is an azacycloalkane that consists of a six-membered ring containing two nitrogen atoms at opposite positions. It has a role as an anthelminthic drug. It is a saturated organic heteromonocyclic parent, an azacycloalkane and a member of piperazines. It is a conjugate base of a piperazinium(2+).
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 14007-05-7 (unspecified hydrobromide); 142-63-2 (hexahydrate); 142-64-3 (di-hydrochloride); 14538-56-8 (phosphate[1:1]); 16832-43-2 (unspecified hydrate); 1951-97-9 (unspecified phosphate); 3597-26-0 (unspecified sulfate); 6094-40-2 (unspecified hydrochloride); 7542-23-6 (mono-hydrochloride); 8057-14-5 (unspecified salt)
• Shelf Life: Stable at temperatures to 270 °C and in neutral or acid media /Piperazine hydrochloride/; Stability of piperazine can be accomplished by use of its simple salts, /including hydrochloride/, which are more stable than the piperazine base. /Piperazine hydrochloride/
• Solubility: Very soluble (NTP, 1992); 1000000 mg/L (at 25 °C); 11.61 M; Freely soluble in glycerol, glycols; one gram dissolves in 2 ml of 95% alcohol. Insoluble in ether.; Very soluble in chloroform.; Readily soluble in methanol, but only slightly soluble in benzene and heptane.; Freely soluble in water.; 3.71e+02 g/L; Solubility in water, g/100ml at 20 °C: 15; Soluble in water; Soluble (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,4 Diazacyclohexane; 1,4 Piperazine; 1,4-Diazacyclohexane; 1,4-piperazine; piperazine; piperazine diacetate; piperazine dihydrochloride; piperazine hexahydrate; piperazine hydrate; piperazine hydrobromide; piperazine hydrochloride; piperazine monohydrochloride; piperazine phosphate; piperazine phosphate (1:1); Piperazine Phosphate Anhydrous; piperazine salt; piperazine sulfate; Piperazine Tartrate; piperazine tartrate (1:1), (R-(R*,R*))-isomer; piperazine tartrate, (R-(R*,R*))-isomer; piperazinium oleate; Pripsen
• Vapor Density: 3 (NTP, 1992) (Relative to Air); 3.0 (air = 1); Relative vapor density (air = 1): 3
• Vapor Pressure: 0.16 mmHg; 0.16 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 21
• Reference: 1: Xu G, Yang X, Jiang B, Lei P, Liu X, Wang Q, Zhang X, Ling Y. Synthesis and; 2: Bohnert JA, Schuster S, Kern WV, Karcz T, Olejarz A, Kaczor A, Handzlik J,; 3: Sawamura S, Hatano M, Takada Y, Hino K, Kawamura T, Tanikawa J, Nakagawa H,; 4: Walsh SP, Shahripour A, Tang H, de Jesus RK, Teumelsan N, Zhu Y, Frie J,; 5: Al-Ghorbani M, Pavankumar GS, Naveen P, Thirusangu P, Prabhakar BT, Khanum SA.; 6: Park JA, Zhang D, Kim DS, Kim SK, Cho SH, Jeong D, Kim JS, Shim JH, Abd El-Aty; 7: Safbri SA, Halim SN, Jotani MM, Tiekink ER.; 8: Hong MN, Nam KY, Kim KK, Kim SY, Kim I. The small molecule; 9: Shimoda Y, Fujinaga M, Hatori A, Yui J, Zhang Y, Nengaki N, Kurihara Y,; 10: Patel RV, Syed R, Rathi AK, Lee YJ, Sung JS, Keum YS. Chrysin-piperazine; 11: Huang P, Xu J, Qi G, Deng F, Xu R, Yan W. Temperature-dependence of the; 12: Arbo MD, Melega S, Stöber R, Schug M, Rempel E, Rahnenführer J, Godoy P, Reif; 13: Lee MH. Bis(Naphthalimide-Piperazine)-Based Off-On Fluorescent Probe for; 14: Lamson NG, Cusimano G, Suri K, Zhang A, Whitehead KA. The pH of Piperazine; 15: Bobesh KA, Renuka J, Srilakshmi RR, Yellanki S, Kulkarni P, Yogeeswari P,; 16: Tekle-Röttering A, Jewell KS, Reisz E, Lutze HV, Ternes TA, Schmidt W,; 17: Swidorski JJ, Liu Z, Yin Z, Wang T, Carini DJ, Rahematpura S, Zheng M,; 18: Demirbaş Ü, Akyüz D, Mermer A, Akçay HT, Demirbaş N, Koca A, Kantekin H. The; 19: Samie N, Muniandy S, Kanthimathi MS, Haerian BS. Mechanism of action of novel; 20: Kumar JS, Devi TS, Ramkumaar GR, Bright A. Ab initio and density functional
• PubChem Compound: 4837
• Last Modified: Nov 11 2021